Cas no 1824508-05-5 (3-(Boc-amino)-4-(o-tolyl)butyricAcid)

• Product Name: 3-(Boc-amino)-4-(o-tolyl)butyricAcid
• CAS No: 1824508-05-5
• MDL: MFCD24533334
• CID: 4627715
• Update Time: 2025-05-24

3-(Boc-amino)-4-(o-tolyl)butyricAcid Chemical and Physical Properties

Names and Identifiers

• 3-(Boc-amino)-4-(o-tolyl)butyricAcid

• MDL： MFCD24533334

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 3-(Boc-amino)-4-(o-tolyl)butyricAcid

3-(Boc-amino)-4-(o-tolyl)butyric Acid: A Comprehensive Overview of CAS No. 1824508-05-5

3-(Boc-amino)-4-(o-tolyl)butyric acid (CAS No. 1824508-05-5) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a Boc-protected amino group and an o-tolyl substituent, making it a valuable intermediate in the synthesis of various biologically active molecules.

The chemical structure of 3-(Boc-amino)-4-(o-tolyl)butyric acid is defined by its molecular formula, C₁₄H₁₉NO₄, and a molecular weight of 269.30 g/mol. The presence of the tert-butoxycarbonyl (Boc) group on the amino functionality provides a stable protecting group that can be selectively removed under mild acidic conditions, making this compound an excellent starting material for the synthesis of peptides and other nitrogen-containing compounds.

In recent years, 3-(Boc-amino)-4-(o-tolyl)butyric acid has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block in the synthesis of small molecule inhibitors targeting specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of derivatives from this compound that exhibited potent inhibitory activity against a key enzyme involved in cancer progression.

The o-tolyl substituent in 3-(Boc-amino)-4-(o-tolyl)butyric acid contributes to its lipophilic properties, which can enhance its ability to cross biological membranes and reach intracellular targets. This characteristic makes it particularly useful in the design of prodrugs and other drug delivery systems. Additionally, the presence of the carboxylic acid group allows for easy functionalization through esterification or amide formation, further expanding its utility in synthetic chemistry.

The synthesis of 3-(Boc-amino)-4-(o-tolyl)butyric acid typically involves multi-step procedures that include the protection of the amino group with Boc, followed by the introduction of the o-tolyl substituent through coupling reactions. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these synthetic routes. For example, a palladium-catalyzed coupling reaction has been shown to be highly effective in introducing the o-tolyl group with high regioselectivity and stereoselectivity.

Beyond its use as an intermediate in drug discovery, 3-(Boc-amino)-4-(o-tolyl)butyric acid has also found applications in other areas of chemical research. In materials science, it has been explored as a component in the development of functional polymers and coatings due to its ability to form stable covalent bonds with various monomers. Additionally, its unique structural features make it a promising candidate for use in supramolecular chemistry, where it can participate in non-covalent interactions such as hydrogen bonding and π-π stacking.

The safety and handling of 3-(Boc-amino)-4-(o-tolyl)butyric acid are important considerations for researchers working with this compound. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working under well-ventilated conditions to minimize exposure to any potential irritants or sensitizers.

In conclusion, 3-(Boc-amino)-4-(o-tolyl)butyric acid (CAS No. 1824508-05-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers engaged in organic synthesis, medicinal chemistry, and materials science. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing our understanding and capabilities in these fields.